Cas no 1807295-65-3 (2-Cyano-5-ethyl-4-methoxybenzoic acid)

• Product Name: 2-Cyano-5-ethyl-4-methoxybenzoic acid
• CAS No: 1807295-65-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010284
• Update Time: 2025-10-29

2-Cyano-5-ethyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-ethyl-4-methoxybenzoic acid

• Inchi： 1S/C11H11NO3/c1-3-7-4-9(11(13)14)8(6-12)5-10(7)15-2/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： IJBOUYBIKSEUJN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)O)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-5-ethyl-4-methoxybenzoic acid

2-Cyano-5-Ethyl-4-Methoxybenzoic Acid: A Comprehensive Overview

2-Cyano-5-Ethyl-4-Methoxybenzoic Acid (CAS No: 1807295-65-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in advanced materials. The molecule consists of a benzoic acid core with substituents at the 4-, 5-, and 2-positions, specifically a methoxy group, an ethyl group, and a cyano group, respectively.

The benzoic acid framework is a fundamental structure in organic chemistry, serving as a precursor for various derivatives with diverse functionalities. The presence of the cyano group at the 2-position introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Meanwhile, the methoxy group at the 4-position contributes electron-donating effects through resonance, potentially modulating the compound's electronic properties and reactivity. The ethyl group at the 5-position adds steric bulk, which may play a role in determining the compound's solubility and conformational flexibility.

Recent studies have highlighted the potential of 2-Cyano-5-Ethyl-4-Methoxybenzoic Acid in drug discovery efforts. Its structural features make it a promising candidate for targeting specific biological pathways. For instance, researchers have explored its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, making it a subject of interest in neuroscience research.

In materials science, 2-Cyano-5-Ethyl-4-Methoxybenzoic Acid has been investigated for its role in polymer synthesis and as a component in advanced materials such as conductive polymers and sensors. The cyano group's electron-withdrawing nature can enhance the electrical conductivity of polymers when incorporated into their structure. Furthermore, the compound's ability to form stable metal complexes has led to its exploration as a ligand in catalytic systems and coordination polymers.

The synthesis of 2-Cyano-5-Ethyl-4-Methoxybenzoic Acid typically involves multi-step organic reactions. A common approach includes the cyanation of an appropriately substituted benzoic acid derivative followed by alkylation to introduce the ethyl group and methylation to install the methoxy group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

From a safety standpoint, 2-Cyano-5-Ethyl-4-Methoxybenzoic Acid is generally considered non-toxic under normal handling conditions; however, like all chemicals, it should be stored and handled according to standard laboratory practices to minimize exposure risks.

In conclusion, 2-Cyano-5-Ethyl-4-Methoxybenzoic Acid (CAS No: 1807295-65-3) is a versatile compound with applications spanning multiple disciplines. Its unique combination of functional groups makes it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various fields of science and technology.